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Compound of Interest

Compound Name: 5,5'-Dimethyl-bapta

CAS No.: 91416-19-2

Cat. No.: B1205555

Get Quote

Q1: Why does the pH of my 5,5'-Dimethyl-BAPTA solution drop drastically the moment I add

calcium chloride? The Causality: This is a classic thermodynamic displacement reaction. When

Ca2+ binds to the tetracarboxylate core of 5,5'-Dimethyl-BAPTA, it physically displaces

protons ( H+ ) that were weakly associated with the carboxylate or amine groups. This sudden

release of protons acidifies the solution. The Solution: Never titrate calcium into an unbuffered

chelator solution. Always co-buffer your 5,5'-Dimethyl-BAPTA stock with a Good's buffer

possessing a pKa​near your target pH (e.g., 10–20 mM MOPS or HEPES) before introducing

Ca2+ [3].

Q2: I was taught that BAPTA is pH-insensitive. Why must I strictly control the pH at 7.20? The

Causality: It is a dangerous misconception that BAPTA is completely pH-independent. BAPTA's

Ca2+ binding is relatively stable above pH 7.0[2]. However, as the pH drops toward 6.5, the

ambient proton concentration increases and begins to compete with Ca2+ for the coordinating

nitrogen atoms within the chelator's core. Because 5,5'-Dimethyl-BAPTA has such an extreme

affinity for calcium, its effective Kd​is highly sensitive to this competitive proton inhibition in the

physiological pH range.
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Q3: Why does my calcium calibration curve shift when I move my buffers from the benchtop

(22°C) to the incubator (37°C)? The Causality: While the Kd​of BAPTA itself is relatively

temperature-stable compared to EGTA, the co-buffers you use to maintain the pH (like HEPES

or Tris) are highly temperature-dependent. For example, HEPES has a ΔpKa​/∘C of -0.014. A

buffer adjusted to pH 7.20 at 22°C will drop to ~6.99 at 37°C. This pH drop increases proton

competition, artificially raising the Kd​of 5,5'-Dimethyl-BAPTA.

Part 2: Quantitative Chelator Comparison
To select the right chelator and anticipate pH-related Kd​shifts, refer to the following

comparative data[1][2][3][4][5]:

Chelator
Approx. Kd​for
Ca2+ (pH 7.2,
100mM KCl)

pH Sensitivity
Profile

Primary
Application

5,5'-Dimethyl-BAPTA ~40 nM
Low > pH 7.0; Mod. <

pH 7.0

Clamping cytosolic

Ca2+ at near-zero

levels.

EGTA ~70 nM Extremely High

Bulk cytosolic

buffering over long

timescales.

BAPTA (Core) ~160 nM Low > pH 7.0

Fast, localized

calcium signal

buffering.

5,5'-Dibromo-BAPTA ~1.5 µM Low > pH 7.0
Studying spatial Ca2+

shuttling/mobilization.

Part 3: Step-by-Step Methodology – Preparing a pH-
Stable Calibration Buffer
To ensure absolute trustworthiness in your calcium clamping, your preparation protocol must be

a self-validating system. Follow this methodology to prepare a 10 mM 5,5'-Dimethyl-BAPTA
stock at a stable pH of 7.20.
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Materials Required:

5,5'-Dimethyl-BAPTA (Free Acid form)[2]

1M KOH (Potassium Hydroxide)

1M MOPS buffer (pH 7.20)

2M KCl (Potassium Chloride)

Calibrated pH meter with a micro-probe

Step-by-Step Protocol:

Primary Dissolution: Weigh the required mass of 5,5'-Dimethyl-BAPTA free acid to achieve

a 10 mM final concentration. Suspend it in 70% of your final target volume using double-

distilled H2​O .

Note: The free acid is insoluble in water and will appear cloudy.

Base Titration: Add 1M KOH dropwise while stirring continuously. The solution will gradually

clear as the carboxylate groups become deprotonated (usually around pH 7.5 - 8.0).

Causality: We use KOH rather than NaOH because K+ mimics the primary intracellular

monovalent cation, maintaining physiological relevance[3].

Co-Buffering & Ionic Strength: Add MOPS stock to achieve a final concentration of 10–20

mM. Add KCl to achieve a final concentration of 100 mM.

Causality: The Kd​of 5,5'-Dimethyl-BAPTA is heavily dependent on ionic strength.

Standardizing to 100 mM KCl ensures the Kd​remains anchored at ~40 nM[3].

Calcium Addition & Self-Validation: If your protocol requires a specific Ca2+ concentration,

slowly titrate your CaCl2​stock.

Validation Check: Keep the pH probe in the solution. If the pH drops by more than 0.05

units during Ca2+ addition, pause the titration. Add micro-drops of 0.1M KOH to bring the

pH back to 7.20 before continuing.
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Thermal Equilibration: Bring the solution to the exact temperature at which your experiment

will be conducted (e.g., 37°C).

Final Adjustment: Perform the final pH adjustment to exactly 7.20 at the experimental

temperature, then bring the solution to its final volume with ddH2​O .

Part 4: System Workflows and Mechanistic
Diagrams
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Workflow for preparing a self-validating, pH-stable 5,5'-Dimethyl-BAPTA buffer.
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Mechanistic pathway showing proton competition with Calcium at lower pH levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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